![molecular formula C10H9N3O B6260993 1-[6-(1H-imidazol-1-yl)pyridin-3-yl]ethan-1-one CAS No. 265107-80-0](/img/no-structure.png)
1-[6-(1H-imidazol-1-yl)pyridin-3-yl]ethan-1-one
Description
“1-[6-(1H-imidazol-1-yl)pyridin-3-yl]ethan-1-one” is a chemical compound that contains an imidazole ring. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen .
Synthesis Analysis
The synthesis of imidazole-containing compounds has been extensively studied due to their broad range of chemical and biological properties . The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .Molecular Structure Analysis
Imidazole is an amphoteric in nature i.e., it shows both acidic and basic properties . It is a white or colorless solid that is highly soluble in water and other polar solvents . Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms .Chemical Reactions Analysis
Imidazole has become an important synthon in the development of new drugs . There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring .Mechanism of Action
Future Directions
Given the broad range of biological activities of imidazole derivatives, there is significant potential for the development of new drugs based on the “1-[6-(1H-imidazol-1-yl)pyridin-3-yl]ethan-1-one” structure . Future research could focus on optimizing the synthesis of this compound and investigating its biological activity in more detail.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[6-(1H-imidazol-1-yl)pyridin-3-yl]ethan-1-one involves the reaction of 3-amino-6-(1H-imidazol-1-yl)pyridine with ethyl acetoacetate followed by hydrolysis and decarboxylation to yield the final product.", "Starting Materials": ["3-amino-6-(1H-imidazol-1-yl)pyridine", "ethyl acetoacetate", "sodium hydroxide", "water", "hydrochloric acid", "sodium chloride", "ethanol"], "Reaction": ["Step 1: Dissolve 3-amino-6-(1H-imidazol-1-yl)pyridine in ethanol and add ethyl acetoacetate. Heat the mixture under reflux for 6 hours.", "Step 2: Cool the reaction mixture and add sodium hydroxide solution. Stir the mixture for 30 minutes.", "Step 3: Acidify the mixture with hydrochloric acid and extract with ethyl acetate. Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.", "Step 4: Concentrate the organic layer under reduced pressure to obtain the crude product.", "Step 5: Dissolve the crude product in ethanol and add sodium hydroxide solution. Heat the mixture under reflux for 2 hours.", "Step 6: Cool the reaction mixture and acidify with hydrochloric acid. Extract with ethyl acetate and wash the organic layer with water and brine.", "Step 7: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the final product."] } | |
CAS RN |
265107-80-0 |
Product Name |
1-[6-(1H-imidazol-1-yl)pyridin-3-yl]ethan-1-one |
Molecular Formula |
C10H9N3O |
Molecular Weight |
187.2 |
Purity |
95 |
Origin of Product |
United States |
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